![molecular formula C17H18N2O4S B2663130 2-ethoxy-5-methyl-N-(2-oxoindolin-5-yl)benzenesulfonamide CAS No. 921539-40-4](/img/structure/B2663130.png)
2-ethoxy-5-methyl-N-(2-oxoindolin-5-yl)benzenesulfonamide
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Description
2-ethoxy-5-methyl-N-(2-oxoindolin-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H18N2O4S and its molecular weight is 346.4. The purity is usually 95%.
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Scientific Research Applications
Vasospasm Prevention in Subarachnoid Hemorrhage
2-Ethoxy-5-methyl-N-(2-oxoindolin-5-yl)benzenesulfonamide and related compounds have been explored for their potential in treating cerebral vasospasm, particularly following subarachnoid hemorrhage (SAH). A study demonstrated the effectiveness of related endothelin receptor antagonists in reducing the constriction of the basilar artery in rabbits induced by SAH (Zuccarello et al., 1996).
Anticancer Applications
Compounds with structural similarity to this compound have shown potential as antiproliferative agents against various cancer cell lines. For instance, specific derivatives displayed significant antiproliferative activity against breast cancer and neuroblastoma cell lines (Motavallizadeh et al., 2014).
Synthesis and Chemical Properties
Research has been conducted on the synthesis of compounds related to this compound, particularly focusing on the oxidative cyclization processes. This work contributes to the broader understanding of the chemical properties and potential applications of such compounds (Rajeswaran & Srinivasan, 1994).
Cognitive Enhancement Properties
Certain derivatives have been studied for their potential in cognitive enhancement. For example, a study on SB-399885, a related compound, demonstrated its potential as a cognitive enhancer, likely through enhancements of cholinergic function (Hirst et al., 2006).
Pharmacokinetics Studies
Studies have also been conducted to understand the pharmacokinetic properties of related compounds, such as TA-0201. These studies provide insights into the distribution and metabolism of these compounds in the body, which is crucial for their potential therapeutic applications (Ohashi, Nakamura, & Yoshikawa, 1999).
Properties
IUPAC Name |
2-ethoxy-5-methyl-N-(2-oxo-1,3-dihydroindol-5-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4S/c1-3-23-15-7-4-11(2)8-16(15)24(21,22)19-13-5-6-14-12(9-13)10-17(20)18-14/h4-9,19H,3,10H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYDOJVGFHOCPNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.